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Compound of Interest

Compound Name: 8-Bromo-1-methylisoquinoline

Cat. No.: B1529210 Get Quote

An In-depth Technical Guide to the Physical and Chemical Characteristics of 8-Bromo-1-
methylisoquinoline

Introduction
8-Bromo-1-methylisoquinoline is a halogenated aromatic heterocyclic compound of

significant interest to researchers and professionals in drug development and organic

synthesis. Its unique structural architecture, featuring an isoquinoline core functionalized with

both a bromine atom and a methyl group, makes it a versatile intermediate for the synthesis of

more complex molecules, including active pharmaceutical ingredients (APIs).[1] This guide

provides a comprehensive overview of its core physical and chemical characteristics, detailed

protocols for its analytical characterization, and insights into its synthetic utility and safe

handling. The information presented herein is intended to equip researchers with the

foundational knowledge required to effectively utilize this compound in their work.

Section 1: Compound Identification and General
Properties
Precise identification is the cornerstone of any chemical research. 8-Bromo-1-
methylisoquinoline is identified by a unique CAS number and is characterized by a specific

set of physical properties that dictate its handling and application.

Key Identifiers

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1529210?utm_src=pdf-interest
https://www.benchchem.com/product/b1529210?utm_src=pdf-body
https://www.benchchem.com/product/b1529210?utm_src=pdf-body
https://www.benchchem.com/product/b1529210?utm_src=pdf-body
https://www.tradeindia.com/products/8-bromo-1-methylisoquinoline-c3486730.html
https://www.benchchem.com/product/b1529210?utm_src=pdf-body
https://www.benchchem.com/product/b1529210?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1529210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

IUPAC Name 8-bromo-1-methylisoquinoline[2]

CAS Number 1312905-33-1[2][3]

Molecular Formula C₁₀H₈BrN[1][3][4]

Molecular Weight 222.08 g/mol [2][5]

InChI Key CAJMCLYXTVCWMP-UHFFFAOYSA-N[2]

Physical Properties
The physical state and solubility parameters are critical for designing experimental conditions,

from reaction setups to purification and formulation.

Property Value

Appearance White to off-white powder or crystalline solid[1]

Physical Form Powder or granular form[1][2]

Melting Point 80-84 °C[1]

Solubility
Slightly soluble in water; Soluble in organic

solvents such as ethanol and acetone[1]

Density 1.46 g/cm³[1]

Purity Typically >95%[5]

Section 2: Molecular Structure and Chemical Profile
The chemical behavior of 8-Bromo-1-methylisoquinoline is a direct consequence of its

molecular structure. Understanding the interplay of the isoquinoline ring, the electron-

withdrawing bromine atom, and the electron-donating methyl group is key to predicting its

reactivity.

Molecular Structure
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The structure consists of a bicyclic isoquinoline system, with a bromine atom at position 8 and

a methyl group at position 1.

Analytical Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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